4-((1,3-dioxoisoindolin-2-yl)methyl)-N-(2-methoxyphenyl)benzenesulfonamide

• IUPAC Name: 4-[(1,3-dioxoisoindol-2-yl)methyl]-N-(2-methoxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C22H18N2O5S/c1-29-20-9-5-4-8-19(20)23-30(27,28)16-12-10-15(11-13-16)14-24-21(25)17-6-2-3-7-18(17)22(24)26/h2-13,23H,14H2,1H3
• InChI Key: AHZZBKXKRSERQX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NS(=O)(=O)C2=CC=C(C=C2)CN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C22H18N2O5S
• Molecular Weight: 422.5 g/mol

Description

4-((1,3-dioxoisoindolin-2-yl)methyl)-N-(2-methoxyphenyl)benzenesulfonamide, also known as compound 1, is a novel sulfonamide derivative that has been synthesized and studied for its potential therapeutic applications. This compound has been found to exhibit promising biological activities, including anti-inflammatory and anticancer effects, making it a subject of interest for scientific research.

Scientific Research Applications

Photodynamic Therapy Application

A study highlighted the synthesis and characterization of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups. These compounds showed promising properties as photosensitizers for photodynamic therapy, including good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, indicating potential for cancer treatment applications (Pişkin, Canpolat, & Öztürk, 2020).

Antidiabetic Activity

Research into isoindoline-1,3-dione analogues bearing aryl sulfonylurea moieties demonstrated significant antihyperglycemic activity, identifying them as active antidiabetic agents. This highlights a pathway for developing new leads for antidiabetic drugs (Eissa, 2013).

Cytotoxicity and Anticancer Properties

A series of benzenesulfonamides was synthesized and tested for their cytotoxicity and potential as carbonic anhydrase inhibitors. Some derivatives showed interesting cytotoxic activities, suggesting a direction for anti-tumor activity studies, and strong inhibition against human cytosolic isoforms hCA I and II (Gul et al., 2016).

Carbonic Anhydrase Inhibition for Epilepsy

One study investigated dioxoisoindolin benzene sulfonamide derivatives as inhibitors of the carbonic anhydrase enzyme, crucial in exploring antiepileptic agents. The study found significant inhibitory activity against hCA I and II isoforms, with some molecules showing potential as antiepileptic agents (Sethi et al., 2016).

Potential in Treating Idiopathic Pulmonary Fibrosis

A patent evaluation discussed the use of PI3K inhibitors for treating idiopathic pulmonary fibrosis, indicating a new therapeutic area for sulfonamide derivatives. Though the specific compound mentioned differs slightly in structure, it underscores the broader applicability of sulfonamide derivatives in respiratory conditions (Norman, 2014).